4-fluoro-N-(1,2,3,4-tetrahydroquinolin-5-yl)benzamide
Description
“4-fluoro-N-(1,2,3,4-tetrahydroquinolin-5-yl)benzamide” is a chemical compound . Its molecular formula is C16H15FN2O and it has a molecular weight of 270.31 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H15FN2O/c17-12-8-6-11(7-9-12)16(20)19-15-5-1-4-14-13(15)3-2-10-18-14/h1,4-9,18H,2-3,10H2,(H,19,20) .Physical And Chemical Properties Analysis
This compound is a powder . More detailed physical and chemical properties are not available in the sources I found.Scientific Research Applications
Anti-Inflammatory and Analgesic Activities
The compound has been investigated for its potential anti-inflammatory and analgesic properties. Researchers have synthesized derivatives of 4-fluoro-N-(1,2,3,4-tetrahydroquinolin-5-yl)benzamide and evaluated their effects. Notably, some derivatives demonstrated promising anti-inflammatory and pain-relieving activities, comparable to established drugs like indomethacin and celecoxib .
Antiviral Activity
In vitro studies explored the antiviral potential of 4-fluoro-N-(1,2,3,4-tetrahydroquinolin-5-yl)benzamide derivatives against a broad range of RNA and DNA viruses. These derivatives were synthesized and evaluated for their antiviral effects. While specific results may vary, this research highlights the compound’s potential in combating viral infections .
Bioactive Compound Synthesis
Researchers have synthesized new derivatives of 4-fluoro benzoic acid, including 4-fluoro-N-(1,2,3,4-tetrahydroquinolin-5-yl)benzamide. These compounds were characterized and investigated for their bioactivity. The synthesis process involved monitoring the reaction progress using thin-layer chromatography (TLC) with ethyl acetate and n-hexane as the mobile phase .
Conformational Analysis
Understanding the molecular structure is crucial for predicting a compound’s behavior. Conformational analysis plays a key role in this regard. Researchers have studied the conformational aspects of 4-fluoro-N-(1,2,3,4-tetrahydroquinolin-5-yl)benzamide using computational methods. Such analyses aid in drug design and optimization .
properties
IUPAC Name |
4-fluoro-N-(1,2,3,4-tetrahydroquinolin-5-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15FN2O/c17-12-8-6-11(7-9-12)16(20)19-15-5-1-4-14-13(15)3-2-10-18-14/h1,4-9,18H,2-3,10H2,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGSFYRLTOCKRLN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC=C2NC(=O)C3=CC=C(C=C3)F)NC1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-(1,2,3,4-tetrahydroquinolin-5-yl)benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(2R,3S)-2-(1-methyl-1H-imidazol-2-yl)oxolan-3-yl]methanamine dihydrochloride](/img/structure/B2791042.png)
![1-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3-(2-methoxyethyl)thiourea](/img/structure/B2791044.png)
![N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[1-(2-fluorobenzyl)-7-oxo-1,7-dihydro-6H-pyrrolo[2,3-c]pyridin-6-yl]acetamide](/img/structure/B2791050.png)
![4-fluoro-N-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]benzamide](/img/structure/B2791053.png)
![5-Chloro[1,3]thiazolo[5',4':4,5]thieno[3,2-d]pyrimidine](/img/structure/B2791059.png)
![[(1-Phenylethyl)carbamoyl]methyl 3-methoxybenzoate](/img/structure/B2791060.png)
